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Compound of Interest

Compound Name: Pentylcyclohexane

Cat. No.: B1580667

An In-depth Technical Guide to Pentylcyclohexane

This technical guide provides a comprehensive overview of pentylcyclohexane, including its
chemical formula, structure, physicochemical properties, and a detailed experimental protocol
for its synthesis. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Chemical Formula and Structure

Pentylcyclohexane is a saturated alicyclic hydrocarbon. It consists of a cyclohexane ring to
which a pentyl group is attached.

Chemical Formula: C11H22[1][2][3][4][5]

Synonyms: 1-Cyclohexylpentane, n-Pentylcyclohexane, Amylcyclohexane[1][2][4][5]

Molecular Weight: Approximately 154.30 g/mol [2][5]

Appearance: Colorless liquid[1]
The structure of pentylcyclohexane is depicted in the following diagram:

Figure 1: Chemical structure of pentylcyclohexane.

Quantitative Data Summary
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The following table summarizes the key quantitative physicochemical properties of
pentylcyclohexane.

Property Value Reference(s)
Molecular Formula Ci1H22 [112][3][4][5]
Molecular Weight 154.30 g/mol [2][5]

Boiling Point 202 - 204 °C at 760 mmHg [41[6]

Melting Point -57.5°Cto-58 °C [6]

Density 0.802 g/cm? [6]

Flash Point 63 °C (145 °F) [6]

Refractive Index 1.4445 [6]

Vapor Pressure 0.396 mmHg at 25 °C [4][6]
XLogP3-AA 5.7 (2]

Experimental Protocol: Synthesis of
Pentylcyclohexane

Pentylcyclohexane can be synthesized via the catalytic hydrogenation of pentylbenzene. This
process involves the addition of hydrogen across the aromatic ring of pentylbenzene in the
presence of a metal catalyst.

Materials and Equipment

o Reactants: Pentylbenzene, Hydrogen gas (Hz)
o Catalyst: 10% Palladium on carbon (Pd/C) or Raney Nickel
e Solvent: Ethanol or Methanol (anhydrous)

o Equipment: High-pressure autoclave or a Parr hydrogenator, magnetic stirrer, filtration
apparatus (e.g., Buchner funnel), rotary evaporator.
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Experimental Workflow

The following diagram illustrates the workflow for the synthesis of pentylcyclohexane.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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